2-Hydroxyoctadecanoic acid
2-Hydroxyoctadecanoic acid
2-hydroxyoctadecanoic acid is a long-chain fatty acid that is stearic (octadecanoic) acid substituted at position 2 by a hydroxy group. It has a role as a human metabolite. It is a 2-hydroxy fatty acid and a hydroxyoctadecanoic acid. It is a conjugate acid of a 2-hydroxyoctadecanoate.
DL-2-Hydroxy stearic acid, also known as a-hydroxyoctadecanoate or a-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-2-Hydroxy stearic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. DL-2-Hydroxy stearic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, DL-2-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-2-Hydroxy stearic acid can be converted into 2-hydroxystearoyl-CoA and N-2-hydroxystearoylsphingosine.
DL-2-Hydroxy stearic acid, also known as a-hydroxyoctadecanoate or a-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-2-Hydroxy stearic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. DL-2-Hydroxy stearic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, DL-2-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-2-Hydroxy stearic acid can be converted into 2-hydroxystearoyl-CoA and N-2-hydroxystearoylsphingosine.
Brand Name:
Vulcanchem
CAS No.:
629-22-1
VCID:
VC0164387
InChI:
InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
SMILES:
CCCCCCCCCCCCCCCCC(C(=O)O)O
Molecular Formula:
C18H36O3
Molecular Weight:
300.5 g/mol
2-Hydroxyoctadecanoic acid
CAS No.: 629-22-1
Reference Standards
VCID: VC0164387
Molecular Formula: C18H36O3
Molecular Weight: 300.5 g/mol
| CAS No. | 629-22-1 |
|---|---|
| Product Name | 2-Hydroxyoctadecanoic acid |
| Molecular Formula | C18H36O3 |
| Molecular Weight | 300.5 g/mol |
| IUPAC Name | 2-hydroxyoctadecanoic acid |
| Standard InChI | InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h17,19H,2-16H2,1H3,(H,20,21) |
| Standard InChIKey | KIHBGTRZFAVZRV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCC(C(=O)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCC(C(=O)O)O |
| Appearance | Unit:50 mgSolvent:nonePurity:98+%Physical solid |
| Description | 2-hydroxyoctadecanoic acid is a long-chain fatty acid that is stearic (octadecanoic) acid substituted at position 2 by a hydroxy group. It has a role as a human metabolite. It is a 2-hydroxy fatty acid and a hydroxyoctadecanoic acid. It is a conjugate acid of a 2-hydroxyoctadecanoate. DL-2-Hydroxy stearic acid, also known as a-hydroxyoctadecanoate or a-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-2-Hydroxy stearic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. DL-2-Hydroxy stearic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, DL-2-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-2-Hydroxy stearic acid can be converted into 2-hydroxystearoyl-CoA and N-2-hydroxystearoylsphingosine. |
| Synonyms | 2-hydroxyoctadecanoic acid 2-hydroxystearic acid alpha-hydroxystearic acid |
| Reference | 1. C. Lendrum et al. “Nonequilibrium 2-Hydroxyoctadecanoic Acid Monolayers: Effect of Electrolytes” Langmuir, vol. 27 pp. 4430-4438, 20112. E. Maldonado et al. “FA2H is responsible for the formation of 2-hydroxy galactolipids in peripheral nervous system myelin” Journal of Lipid Research, Vol. 49 pp. 153-161, 20083. G. Nagahashi and D. Douds Jr. “The effects of hydroxy fatty acids on the hyphal branching of germinated spores of AM fungi” Fungal Biology, vol. 115 pp. 351-358, 20114. R. Sandhir, M. Khan, and I. Singh “Identification of the Pathway of alpha-Oxidation of Cerebronic Acid in Peroxisomes” Lipids, Vol. 35(10) pp. 1127-1133, 20005. T. Kaneshiro et al. “2-Hydroxyhexadecanoic and 8,9,13-trihydroxydocosanoic acid accumulation by yeasts treated with fumonisin B1” Lipids, vol. 28 pp. 397-401, 1993 |
| PubChem Compound | 69417 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume